N-(3-Carboxypropionyl)glycylglycyl-N-(p-nitrophenyl)-3-phenyl-L-alaninamide

• IUPAC Name: 4-[[2-[[2-[[(2S)-1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C23H25N5O8/c29-19(10-11-22(32)33)24-13-20(30)25-14-21(31)27-18(12-15-4-2-1-3-5-15)23(34)26-16-6-8-17(9-7-16)28(35)36/h1-9,18H,10-14H2,(H,24,29)(H,25,30)(H,26,34)(H,27,31)(H,32,33)/t18-/m0/s1
• InChI Key: CFYIUBWVKZQDOG-SFHVURJKSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CNC(=O)CNC(=O)CCC(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CNC(=O)CNC(=O)CCC(=O)O
• Molecular Formula: C23H25N5O8
• Molecular Weight: 499.5 g/mol
• CAS RN: 68982-90-1

Description

N-(3-Carboxypropionyl)glycylglycyl-N-(p-nitrophenyl)-3-phenyl-L-alaninamide, also known as NGP-PNA, is a synthetic small molecule that has been studied for its potential applications in scientific research. NGP-PNA has been studied for its ability to interact with a variety of targets in the human body, including proteins, enzymes, and receptors. NGP-PNA has been shown to have a variety of biochemical and physiological effects, as well as potential applications in scientific research.

Scientific Research Applications

Chymotrypsin Activity Assay

Suc-Gly-Gly-Phe-Pna: . Chymotrypsin, a digestive enzyme, plays a crucial role in protein degradation. By measuring the rate of hydrolysis of Suc-Gly-Gly-Phe-Pna , researchers can determine the enzymatic activity of chymotrypsin. This application is essential in understanding digestive disorders and developing therapeutic interventions.

Protease B Activity from Streptomyces Griseus

. The hydrolytic activity of this protease is significant in the study of bacterial protein metabolism and the development of antibiotics targeting bacterial proteases.

Enzyme Kinetics and Inhibition Studies

Suc-Gly-Gly-Phe-Pna: is utilized in enzyme kinetics to study the rate of enzymatic reactions. .

Flow Cytometry Reagents

The compound’s derivatives are part of next-generation laser-specific flow cytometry research reagents. .

Molecular Absorptive Experiments

Researchers use Suc-Gly-Gly-Phe-Pna in molar absorptive experiments to understand the absorption characteristics of different molecules. .

Synthetic Peptide Research

As a synthetic peptide, Suc-Gly-Gly-Phe-Pna contributes to the broader field of peptide research. .

Biochemical Education

In academic settings, Suc-Gly-Gly-Phe-Pna is used to teach students about enzyme-substrate interactions. .

Pharmaceutical Development

Finally, the compound’s role in pharmaceutical development is noteworthy. .

Mechanism of Action

Target of Action

The primary target of N-Succinyl-Gly-Gly-Phe-p-nitroanilide is chymotrypsin, a type of protease . Chymotrypsin plays a crucial role in protein digestion by breaking down proteins into smaller peptides .

Mode of Action

N-Succinyl-Gly-Gly-Phe-p-nitroanilide interacts with chymotrypsin by serving as a substrate . The compound is cleaved by the enzyme, resulting in the release of p-nitroaniline .

Biochemical Pathways

The cleavage of N-Succinyl-Gly-Gly-Phe-p-nitroanilide by chymotrypsin is part of the broader proteolysis pathway, which is essential for protein digestion and turnover . The downstream effects include the generation of smaller peptides and amino acids that can be used by the body for various biological functions.

Result of Action

The molecular effect of N-Succinyl-Gly-Gly-Phe-p-nitroanilide’s action is the release of p-nitroaniline upon cleavage by chymotrypsin . This can be measured spectrophotometrically at 405 nm . On a cellular level, this contributes to the process of protein digestion and turnover.